Cas no 2137560-07-5 (2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid)

• Product Name: 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid
• CAS No: 2137560-07-5
• MF: C₁₄H₂₆O₂
• MW: 226.355044841766
• CID: 6195507
• PubChem ID: 139912001
• Update Time: 2025-11-06

2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,3,5,5-tetramethylcyclohexyl)butanoic acid
• 2137560-07-5
• EN300-783182
• 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid

• Inchi： 1S/C14H26O2/c1-6-11(12(15)16)10-7-13(2,3)9-14(4,5)8-10/h10-11H,6-9H2,1-5H3,(H,15,16)
• InChI Key： PEKMRNVYLJOASD-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1CC(C)(C)CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 226.193280068g/mol
• Monoisotopic Mass: 226.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid

2-(3,3,5,5-Tetramethylcyclohexyl)butanoic Acid: A Comprehensive Overview

2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid is a unique organic compound with the CAS registry number 2137560-07-5. This compound belongs to the class of carboxylic acids and features a substituted cyclohexane ring with four methyl groups and a butanoic acid side chain. Its structure is characterized by a rigid cyclohexane framework and a flexible butanoic acid moiety, which contributes to its versatile chemical properties. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid involves multi-step organic reactions that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies such as ring-opening reactions of epoxides or cycloadditions to construct the cyclohexane core. The introduction of the butanoic acid group is typically achieved through alkylation or acylation reactions. These methods have been optimized in recent years to improve yield and purity.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The cyclohexane ring provides a rigid structure that can be exploited to design bioactive molecules with specific pharmacokinetic properties. For instance, studies published in 2023 demonstrated that derivatives of 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid exhibit potent inhibitory activity against certain enzymes involved in neurodegenerative diseases. This finding has sparked interest among pharmaceutical companies for further exploration.

In addition to its role in drug development, 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid has shown potential in agrochemicals as a precursor for herbicides and fungicides. Its ability to form stable complexes with metal ions makes it a valuable component in formulations designed to enhance crop protection. Recent field trials have indicated improved efficacy when this compound is used as an adjuvant in agricultural sprays.

The physical properties of 2-(3,3,5,5-Tetramethylcyclohexyl)butanoic acid are also worth noting. It has a melting point of approximately 110°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis reactions where solvent compatibility is crucial.

From an environmental perspective, the biodegradability of 2-(3,3,5-Tetramethylcyclohexyl)butanoic acid has been assessed under simulated environmental conditions. Studies suggest that it undergoes rapid degradation under aerobic conditions due to its hydrolyzable functional groups. This property aligns with current sustainability trends and reduces concerns about long-term environmental impact.

In conclusion, 2-(3,3-dimethyl-1-adamantanyl)acetic acid is a versatile compound with diverse applications across multiple industries. Its unique structure and chemical properties make it an attractive candidate for further research and development. As new studies emerge highlighting its potential uses and benefits, 2-(3,Tetramethylcyclohexyl)butanoic acid is poised to play an increasingly important role in advancing modern chemistry.